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Compound of Interest

Compound Name: 3-Methoxybenzenethiol

Cat. No.: B100605

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the boiling and melting points of 3-
Methoxybenzenethiol (CAS No. 15570-12-4), a compound of interest in various chemical and
pharmaceutical research fields. This document collates available data, presents detailed
experimental protocols for property determination, and offers visual representations of these
methodologies.

Physicochemical Data Summary

3-Methoxybenzenethiol, also known as m-methoxythiophenol or 3-mercaptoanisole, is a
substituted aromatic thiol. The quantitative data regarding its key physical properties are
summarized below. A notable discrepancy exists in the reported melting point, with most
sources indicating it is a liquid at ambient temperatures. The high decomposition temperature
reported by one source is likely anomalous or refers to a different thermal event.
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Property Value Conditions Source(s)
at 760 mmHg

Boiling Point 223-226 °C (atmospheric [1]
pressure)

114 °C at 20 mmHg

99 °C at 8 mmHg

80 °C at 40 mmHg

745 °C at 2.0 Torr [2]

Not typically reported;
Melting Point it is a liquid at room Ambient [3114115]

temperature.

(decomposes) - Note:

This value is
264.4-268.3 °C , _ _ [2]

inconsistent with other

sources.
Density 1.13 g/mL at 25 °C [1]
Refractive Index 1.585-1.589 at 20 °C [4]

Experimental Protocols

Accurate determination of boiling and melting points is crucial for compound identification and
purity assessment. The following are detailed methodologies for these key experiments.

Melting Point Determination (Capillary Method)

Given that 3-Methoxybenzenethiol is a liquid at room temperature, this protocol would be
applicable if the compound were to be solidified at sub-ambient temperatures or for solid
derivatives.

Objective: To determine the temperature range over which a solid sample melts.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle (if starting with larger crystals)

Spatula

Procedure:

Sample Preparation: Ensure the sample is completely dry. If the sample consists of large
crystals, gently grind it to a fine powder using a mortar and pestle.

Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the
powdered sample. A small amount of the solid will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube on a hard surface to cause the
solid to fall to the bottom. The packed sample height should be 2-3 mm for an accurate
measurement.[6]

Measurement: a. Insert the capillary tube into the heating block of the melting point
apparatus. b. If the approximate melting point is unknown, perform a rapid heating to get a
rough estimate. c. For an accurate measurement, start heating at a rate of about 10-15 °C
per minute until the temperature is about 15-20 °C below the expected melting point. d.
Reduce the heating rate to 1-2 °C per minute to allow for thermal equilibrium. e. Record the
temperature at which the first drop of liquid appears (the beginning of the melting range). f.
Continue heating slowly and record the temperature at which the last crystal melts (the end
of the melting range).[7][8]

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid sample

like 3-Methoxybenzenethiol.

Objective: To determine the temperature at which the vapor pressure of a liquid equals the

atmospheric pressure.

Apparatus:
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e Thiele tube

e Thermometer

o Small test tube (e.g., a Durham tube)

o Capillary tube (sealed at one end)

e Heat-resistant mineral oil

e Bunsen burner or other heat source

e Clamp and stand

Procedure:

o Setup: Fill the Thiele tube with mineral oil to a level just above the side arm.

e Sample Preparation: Add about 0.5 mL of 3-Methoxybenzenethiol to the small test tube.

o Capillary Inversion: Place the capillary tube, with its sealed end up, into the test tube
containing the liquid sample.

o Assembly: Attach the test tube to the thermometer using a rubber band or a small piece of
tubing, ensuring the sample is level with the thermometer bulb.

e Immersion: Suspend the thermometer and the attached test tube in the Thiele tube, making
sure the sample is immersed in the oil.[9]

o Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner. The design of the
tube will ensure uniform heat distribution through convection.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Continue gentle heating until a steady and rapid stream of
bubbles is observed.

o Measurement: Turn off the heat source. As the apparatus cools, the stream of bubbles will
slow down and eventually stop. The boiling point is the temperature at which the liquid just

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b100605?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

begins to enter the capillary tube.[9][10]

Visualized Workflows

The following diagrams, created using Graphviz, illustrate the logical flow of the experimental
protocols described above.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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